
A Technical Guide to Heptafluorobutyl Iodide:
Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,1,1,2,2,3,3-Heptafluoro-4-

iodobutane

Cat. No.: B1294390 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on heptafluorobutyl iodide, a fluorinated organic

compound used in various chemical syntheses. The focus is on its fundamental molecular

properties, including its chemical formula and molecular weight, presented in a clear, structured

format suitable for a scientific audience.

Molecular Identity and Composition
Heptafluorobutyl iodide is a halogenated alkane. Its structure consists of a four-carbon butane

chain where seven hydrogen atoms have been substituted by fluorine atoms, and one terminal

hydrogen is replaced by an iodine atom. The most common isomer is 1-iodo-1,1,2,2,3,3,3-

heptafluorobutane, however, the search results primarily point to isomers such as 1,1,1,2,2,3,3-
heptafluoro-4-iodobutane[1] or 2,2,3,3,4,4,4-heptafluoro-1-iodobutane[2][3]. For the purpose

of this guide, the molecular formula and weight are consistent across these isomers.

The definitive chemical formula for heptafluorobutyl iodide is C₄H₂F₇I[2][3][4]. This formula is

derived from its elemental composition. The molecular weight is the sum of the atomic weights

of its constituent atoms.
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The molecular formula and weight of heptafluorobutyl iodide are summarized below. The slight

variation in reported molecular weights stems from differences in the precision of atomic mass

values used in calculations.

Parameter Value Reference

Chemical Formula C₄H₂F₇I [2][3][4][5]

Molecular Weight 309.95 g/mol [3][5]

309.9520 g/mol [1]

309.953 g/mol [2]

Methodologies for Structural and Molecular Weight
Determination
The determination of the molecular formula and weight of a compound like heptafluorobutyl

iodide relies on standard analytical chemistry protocols. These methods provide empirical data

to confirm the compound's identity and purity.

3.1 Mass Spectrometry Mass spectrometry (MS) is the primary technique for determining the

molecular weight of a compound. The process involves:

Ionization: The heptafluorobutyl iodide sample is vaporized and then ionized, typically using

techniques like Electron Ionization (EI) or Electrospray Ionization (ESI).

Acceleration: The resulting ions are accelerated by an electric field.

Deflection: The ions are then passed through a magnetic field, which deflects them based on

their mass-to-charge ratio (m/z).

Detection: A detector measures the abundance of ions at each m/z value. The peak

corresponding to the intact molecular ion provides the molecular weight of the compound.

High-resolution mass spectrometry (HRMS) can yield a highly precise mass, which helps in

confirming the elemental formula.
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3.2 Elemental Analysis Elemental analysis provides the percentage composition of each

element (Carbon, Hydrogen) in the sample.

Combustion: A precisely weighed sample of heptafluorobutyl iodide is combusted in a

furnace with excess oxygen.

Separation and Detection: The combustion products (CO₂, H₂O) are passed through a series

of columns that separate them. Their quantities are measured using detectors (e.g., thermal

conductivity).

Calculation: The mass percentages of Carbon and Hydrogen are calculated from the masses

of CO₂ and H₂O produced. The percentages of fluorine and iodine can be determined by

other specific analytical methods (e.g., ion chromatography or titration).

Formula Derivation: The percentage composition data is used to derive the empirical

formula. Combined with the molecular weight from mass spectrometry, the definitive

molecular formula (C₄H₂F₇I) is determined.

Visualization of Molecular Formula Derivation
The logical workflow for determining the molecular formula and weight from elemental

composition is illustrated below.
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Logical Flow for Molecular Formula Determination
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Caption: Derivation of Heptafluorobutyl Iodide's Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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